Cas no 1303531-84-1 (Tert-Butyl 5-fluoro-6-methyl-1H-indole-1-carboxylate)

• Product Name: Tert-Butyl 5-fluoro-6-methyl-1H-indole-1-carboxylate
• CAS No: 1303531-84-1
• MF: C₁₄H₁₆FNO₂
• MW: 249.280747413635
• CID: 4821310
• PubChem ID: 70369975
• Update Time: 2025-06-09

Tert-Butyl 5-fluoro-6-methyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-fluoro-6-methyl-1H-indole-1-carboxylate
• Tert-Butyl 5-fluoro-6-methyl-1H-indole-1-carboxylate

• Inchi： 1S/C14H16FNO2/c1-9-7-12-10(8-11(9)15)5-6-16(12)13(17)18-14(2,3)4/h5-8H,1-4H3
• InChI Key： RHMOIKYJRHBKNP-UHFFFAOYSA-N
• SMILES： FC1=CC2C=CN(C(=O)OC(C)(C)C)C=2C=C1C

Computed Properties

• Exact Mass: 249.11650692g/mol
• Monoisotopic Mass: 249.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 31.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Tert-Butyl 5-fluoro-6-methyl-1H-indole-1-carboxylate

Research Brief on Tert-Butyl 5-fluoro-6-methyl-1H-indole-1-carboxylate (CAS: 1303531-84-1)

Tert-Butyl 5-fluoro-6-methyl-1H-indole-1-carboxylate (CAS: 1303531-84-1) is a fluorinated indole derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and anti-inflammatory pathways. Recent studies have highlighted its potential in the development of novel therapeutics for cancer and autoimmune diseases.

The structural features of this compound, including the tert-butyl carboxylate group and the fluorine substitution at the 5-position, contribute to its enhanced stability and bioavailability. These modifications make it a valuable scaffold for further chemical modifications aimed at optimizing pharmacological properties. Recent synthetic methodologies have focused on improving the yield and purity of this intermediate, leveraging advanced catalytic systems and green chemistry principles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of Tert-Butyl 5-fluoro-6-methyl-1H-indole-1-carboxylate in the synthesis of selective JAK2 inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against JAK2 kinase, with IC50 values in the nanomolar range. This finding underscores its potential as a lead compound for the treatment of myeloproliferative neoplasms and other JAK2-associated disorders.

Another notable application of this compound was explored in a recent patent (WO2023056321), which disclosed its use in the development of NLRP3 inflammasome inhibitors. The patent highlighted that structural analogs of Tert-Butyl 5-fluoro-6-methyl-1H-indole-1-carboxylate effectively suppressed NLRP3-mediated inflammatory responses in preclinical models, suggesting its promise for treating inflammatory diseases such as gout and Alzheimer's disease.

Despite these advancements, challenges remain in the large-scale production and clinical translation of derivatives based on this scaffold. Issues such as metabolic stability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the growing body of research on Tert-Butyl 5-fluoro-6-methyl-1H-indole-1-carboxylate positions it as a versatile building block in modern drug discovery.

In conclusion, Tert-Butyl 5-fluoro-6-methyl-1H-indole-1-carboxylate (CAS: 1303531-84-1) represents a promising intermediate with diverse applications in medicinal chemistry. Ongoing research efforts are expected to uncover new therapeutic avenues and optimize its pharmacological profile, paving the way for its integration into next-generation therapeutics.